
Essential Safety and Handling Guide for HA-100
(Dihydrochloride)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HA-100

Cat. No.: B1672589 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling HA-100 (Dihydrochloride), a protein kinase inhibitor.

Adherence to these procedures is vital for ensuring laboratory safety and maintaining

experimental integrity.

Chemical Identification and Properties

Property Value

Chemical Name
5-(1-piperazinylsulfonyl)-isoquinoline,

dihydrochloride

Synonyms C-1

CAS Number 210297-47-5

Molecular Formula C₁₃H₁₅N₃O₂S · 2HCl

Appearance Crystalline solid

Purity ≥ 95%

Solubility
Soluble in DMSO (~1.1 mg/ml), sparingly

soluble in aqueous buffers

Hazard Identification
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HA-100 (Dihydrochloride) is classified as a hazardous substance. The primary routes of

exposure and associated health effects are summarized below.

Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[1]

Acute Inhalation Toxicity Harmful if inhaled.[1]

Eye Contact May cause irritation.

Skin Contact May cause irritation.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling HA-100 (Dihydrochloride) to minimize

exposure risk.

Protection Type Recommended Equipment

Eye/Face Protection Safety glasses or goggles.

Skin Protection Laboratory coat and gloves (e.g., nitrile).

Respiratory Protection

Not required under normal use with adequate

ventilation. If dust is generated, a NIOSH-

approved respirator may be necessary.

Handling and Storage

Proper handling and storage are critical to maintaining the stability of HA-100 and ensuring a

safe laboratory environment.
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Aspect Procedure

Handling

- Avoid contact with skin and eyes. - Avoid

formation of dust and aerosols. - Ensure

adequate ventilation.

Storage

- Store at -20°C for long-term stability (≥4

years).[2] - Keep container tightly closed in a dry

and well-ventilated place.

Experimental Workflow for Handling HA-100

The following diagram outlines the standard procedure for preparing and using HA-100 in a

laboratory setting.
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Preparation

Experimental Use

Cleanup and Disposal

Retrieve HA-100 from -20°C storage

Equilibrate to room temperature

Weigh desired amount in a chemical fume hood

Dissolve in appropriate solvent (e.g., DMSO)

Add HA-100 solution to cell culture or assay

Use immediately or store stock solution appropriately

Incubate as per experimental protocol

Perform downstream analysis

Decontaminate workspace and equipment

Dispose of waste in designated chemical waste containers

Click to download full resolution via product page

Caption: Workflow for the safe handling and use of HA-100 in a laboratory setting.
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing.[3] Seek medical

attention if irritation persists.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes.[1] Seek medical attention.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water.[1] Seek

immediate medical attention.

Spill and Disposal Procedures

In the event of a spill, follow these steps to ensure proper cleanup and disposal.

Procedure Steps

Spill Cleanup

1. Evacuate the area and ensure adequate

ventilation. 2. Wear appropriate PPE. 3. Absorb

the spill with an inert material (e.g., sand,

vermiculite). 4. Collect the absorbed material

into a sealed container for disposal.

Waste Disposal

Dispose of waste material in accordance with

local, state, and federal regulations. Do not

allow the chemical to enter drains.

Decontamination Plan
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All surfaces and equipment that have come into contact with HA-100 should be

decontaminated.

Item Decontamination Procedure

Glassware
Wash with a suitable laboratory detergent and

rinse thoroughly with water.

Surfaces
Wipe down with a 70% ethanol solution or other

appropriate disinfectant.

Equipment
Follow the manufacturer's instructions for

decontamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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